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Compound of Interest

Compound Name: 1,4-Diphenylbutadiyne

Cat. No.: B1203910

Essential Safety and Handling Guide for 1,4-
Diphenylbutadiyne

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,4-Diphenylbutadiyne in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe handling of
this chemical.

Hazard Identification and Safety Precautions

1,4-Diphenylbutadiyne is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is crucial to handle
this compound with appropriate personal protective equipment and in a controlled environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the planned
procedures.[6] However, the following PPE is generally recommended when handling 1,4-
Diphenylbutadiyne.
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PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be

necessary for splash hazards.

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US)
standards.[1][7]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected
before use. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.[8][9]

Body Protection

Laboratory coat. Additional
protective clothing may be
required based on the risk

assessment.

Standard lab coat for minor
tasks. An acid-resistant apron
may be needed for handling

corrosive substances.[10]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved N95 dust
mask or higher-level respirator

should be used.

Engineering controls like fume
hoods are the preferred

method to control exposure.

Operational Plan for Handling 1,4-

Diphenylbutadiyne

1. Preparation and Engineering Controls:

proximity to the workstation.[1]

inhalation exposure.[1][2]

Before handling, wash hands thoroughly.[1][2]

Ensure that an eyewash station and safety shower are readily accessible and in close

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
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Inspect all PPE for integrity before use.

. Handling the Chemical:
Avoid all personal contact, including inhalation of dust.[11]
Wear the appropriate PPE as specified in the table above.
Avoid creating dust when handling the solid compound.[8][11]
Do not eat, drink, or smoke in the handling area.[11]

. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[1][12]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation occurs.[8][12][13]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[2][12][13]

Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention.[12][13]

. Storage:
Store in a dry, cool, and well-ventilated place.[1][2][8]
Keep the container tightly closed.[2][8]
Store away from strong oxidizing agents.[1][4]

Disposal Plan

» Waste Chemical: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[1] Dispose of contents and container to an approved waste
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disposal plant in accordance with local, regional, and national regulations.[2][8] Do not empty
into drains.[1]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.[8] Contaminated clothing should be removed and washed before reuse.[1]

[2]14]

Quantitative Data Summary

Property Value

Molecular Formula CieH1o

Molecular Weight 202.25 g/mol [3][4]

Melting Point 85-88 °C[2]

Boiling Point 210 °C /3 mmHg[2]

Solubility in Water Sparingly soluble (5.5E-4 g/L at 25°C)[5]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,4-Diphenylbutadiyne,
from preparation to disposal, emphasizing safety checkpoints.

Safe Handling Workflow for 1,4-Diphenylbutadiyne
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Caption: Workflow for the safe handling of 1,4-Diphenylbutadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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